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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B15562955 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

16-Keto Aspergillimide, a substance classified with oral and aquatic toxicity. Adherence to

these protocols is critical for protecting both laboratory personnel and the environment.

Core Safety and Hazard Information
16-Keto Aspergillimide is identified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Due to these hazards, it is imperative that this compound and its

containers are disposed of through an approved waste disposal plant and not released into the

environment.[1]

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 (H302) Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1 (H400) Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity Category 1 (H410)
Very toxic to aquatic life with

long lasting effects.[1]

Key Precautionary Measures:

P264: Wash skin thoroughly after handling.[1]
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P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocol: Disposal Workflow
The proper disposal of 16-Keto Aspergillimide is a critical final step in the experimental

workflow. The following protocol outlines the necessary steps for safe and compliant disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and

chemical-resistant gloves.

Clearly labeled, leak-proof waste container compatible with chemical waste.

Waste manifest or logbook for tracking hazardous waste.

Procedure:

Segregation: At the point of generation, carefully segregate waste contaminated with 16-
Keto Aspergillimide from general laboratory waste. This includes any residual solid

compound, solutions, and contaminated consumables such as pipette tips, gloves, and

weighing papers.

Containerization:

Place solid waste directly into a designated hazardous waste container.

For liquid waste (e.g., solutions containing 16-Keto Aspergillimide), use a dedicated,

leak-proof, and clearly labeled container. Do not mix with other incompatible waste

streams.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name

"16-Keto Aspergillimide," and the associated hazard symbols (e.g., harmful,

environmentally hazardous).

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

secondary containment area, away from general laboratory traffic. This area should be

clearly marked as a hazardous waste accumulation point.

Documentation: Record the generation of the waste in the laboratory's hazardous waste log.

Include the date, quantity, and chemical name.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal service.[2] This is a mandatory step to ensure the waste is treated

and disposed of in accordance with environmental regulations.[1] Never dispose of 16-Keto
Aspergillimide down the drain or in regular trash.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 16-Keto
Aspergillimide, from the point of generation to final disposal.
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Caption: Disposal workflow for 16-Keto Aspergillimide.

By implementing these procedures, laboratories can ensure the safe handling and disposal of

16-Keto Aspergillimide, fostering a culture of safety and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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